N-ethyl-N'-(2-methylbenzyl)ethanediamide

• IUPAC Name: N-ethyl-N'-[(2-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C12H16N2O2/c1-3-13-11(15)12(16)14-8-10-7-5-4-6-9(10)2/h4-7H,3,8H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key: GPOMMGIYSKHXNG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NCC1=CC=CC=C1C
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

N-Ethyl-N'-(2-methylbenzyl)ethanediamide is an oxalamide derivative characterized by an ethanediamide backbone substituted with an ethyl group and a 2-methylbenzyl group. Its molecular formula is C₁₃H₁₈N₂O₂, and its structure combines aromatic and aliphatic moieties, enabling diverse interactions in chemical and biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

Ethanediamide derivatives are distinguished by substituents on the nitrogen atoms and backbone modifications. Below is a comparative analysis:

Compound Name	Molecular Formula	Key Substituents	Unique Attributes
N-Ethyl-N'-(2-methylbenzyl)ethanediamide	C₁₃H₁₈N₂O₂	Ethyl, 2-methylbenzyl	Balanced lipophilicity; moderate reactivity
N-(2-Methoxyphenyl)-N'-(4-methylbenzyl)ethanediamide	C₁₈H₂₀N₂O₃	2-Methoxyphenyl, 4-methylbenzyl	Enhanced solubility due to methoxy group
N'-(2,3-Dimethylphenyl)-N-(2-hydroxyethyl)ethanediamide	C₁₃H₁₈N₂O₂	2,3-Dimethylphenyl, hydroxyethyl	Anti-inflammatory potential
N-(1,3-Benzodioxol-5-ylmethyl)-N'-(1-phenylethyl)ethanediamide	C₁₈H₁₈N₂O₄	Benzodioxole, phenylethyl	Neuroactivity via benzodioxole moiety
N-[2-(Dimethylamino)ethyl]-N'-{[3-(4-fluoro-3-methylbenzenesulfonyl)oxazinan-2-yl]methyl}ethanediamide	C₁₉H₂₈FN₃O₅S	Fluoro-benzenesulfonyl, oxazinan	Enzyme inhibition (e.g., FAAH)

Research Findings

• Substituent Impact : Replacing ethyl with bulkier groups (e.g., phenylethyl) reduces metabolic clearance but may compromise solubility .
• Backbone Modifications : Extending the ethanediamide backbone to propanediamide (e.g., C₁₉H₂₃N₃O₄S₂) alters conformational flexibility, affecting binding affinity to targets like G-protein-coupled receptors .
• Biological Selectivity : Fluorine or trifluoromethyl groups (e.g., in C₁₉H₂₈FN₃O₅S) improve selectivity for hydrophobic enzyme pockets, reducing off-target effects .